![molecular formula C14H8BrNO2 B3047898 9-Bromo-10-nitroanthracene CAS No. 14789-48-1](/img/structure/B3047898.png)
9-Bromo-10-nitroanthracene
Overview
Description
9-Bromo-10-nitroanthracene is a chemical compound with the molecular formula C14H8BrNO2 . It is also known as 9-BROMO-10-NITROPHENANTHRENE . This compound is not soluble in water but can dissolve in dimethyl sulfoxide, N,N-dimethylformamide, and other polar solvents .
Molecular Structure Analysis
The 9-Bromo-10-nitroanthracene molecule contains a total of 28 bonds. There are 20 non-H bonds, 18 multiple bonds, 1 rotatable bond, 2 double bonds, 16 aromatic bonds, 3 six-membered rings, 2 ten-membered rings, and 1 nitro group (aromatic) .Scientific Research Applications
Synthesis of Anthracene Derivatives
9-Bromo-10-nitroanthracene can be used as a precursor for the synthesis of various anthracene derivatives . For example, it can be used to produce 2,9,10-trisubstituted anthracene derivatives .
Organic Light Emitting Diodes (OLEDs)
Anthracene derivatives, which can be synthesized from 9-Bromo-10-nitroanthracene, have been extensively investigated in the field of material chemistry . They are particularly useful in the development of organic light-emitting diodes (OLEDs) .
Organic Thin Film Transistors (OTFTs)
9-Bromo-10-nitroanthracene can be used in the development of organic thin film transistors (OTFTs) . The functionalization of the 9,10-position of anthracene leads to an effective handle for tuning of the thermal stability .
Thermochromic or Photochromic Fields
Anthracene derivatives, which can be synthesized from 9-Bromo-10-nitroanthracene, have applications in thermochromic or photochromic fields .
Probing DNA Cleavage
Anthracene skeletal compounds, which can be synthesized from 9-Bromo-10-nitroanthracene, are useful for probing DNA cleavage .
Organic Photovoltaics
Anthracene derivatives, which can be synthesized from 9-Bromo-10-nitroanthracene, have been used in the development of organic photovoltaics .
Safety and Hazards
The safety data sheet for a similar compound, 9-Nitroanthracene, indicates that it is considered hazardous by the 2012 OSHA Hazard Communication Standard . It may cause skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure) with the target organ being the respiratory system .
Future Directions
Anthracene-based semiconductors, which could potentially include 9-Bromo-10-nitroanthracene, have attracted interest due to their air stability, planarity, potential for strong intermolecular interactions, and favorable frontier molecular orbital energy levels . Future research may focus on the development of new anthracene derivatives for use in organic light-emitting diodes (OLEDs) and other organic electronic devices .
properties
IUPAC Name |
9-bromo-10-nitroanthracene | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H8BrNO2/c15-13-9-5-1-3-7-11(9)14(16(17)18)12-8-4-2-6-10(12)13/h1-8H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GPJVNZGKVVMVHA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=C3C=CC=CC3=C2Br)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H8BrNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70515494 | |
Record name | 9-Bromo-10-nitroanthracene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70515494 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
302.12 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
9-Bromo-10-nitroanthracene | |
CAS RN |
14789-48-1 | |
Record name | 9-Bromo-10-nitroanthracene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70515494 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.